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Compound of Interest

Compound Name: 3'-Chlorobiphenyl-4-boronic acid

CAS No.: 1025496-32-5

Cat. No.: B3045168 Get Quote

Urgent Safety Directive: DO NOT dispose of this compound down the drain. DO NOT mix with

non-halogenated waste streams. DO NOT dispose of as general trash.

This compound contains a chlorine substituent on a biphenyl ring. Consequently, it must be

managed as Halogenated Chemical Waste. Improper disposal risks the formation of persistent

organic pollutants (POPs) or the release of toxic chlorobiphenyls into the water table.

Chemical Profile & Hazard Identification
Before initiating disposal, you must understand the chemical nature of the waste to ensure

compatibility with waste streams.
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Parameter Data Operational Implication

Chemical Name
3'-Chlorobiphenyl-4-boronic

acid

Halogenated: Requires high-

temperature incineration with

scrubbing.

CAS Number 214907-29-8
Use for waste manifesting and

inventory tracking.

Physical State Solid (Powder)
Dust generation risk during

transfer.

Key Hazards
Irritant (Skin/Eye/Resp), Acute

Toxicity

PPE Mandatory: Nitrile gloves,

safety glasses, lab coat.

Reactivity Boronic acid moiety

Acid Sensitive: May undergo

protodeboronation in strong

acid, releasing 3-

chlorobiphenyl.

The "Why" Behind the Protocol (Expertise & Causality)
Halogenation Factor: The presence of the Chlorine atom (Cl) is the critical disposal

determinant. If incinerated in a standard facility without acid gas scrubbers, chlorinated

aromatics can form dioxins and furans. Therefore, this waste must be tagged specifically as

"Halogenated" to ensure it is routed to a facility capable of handling these byproducts.

**Prot

To cite this document: BenchChem. [Proper Disposal Procedures: 3'-Chlorobiphenyl-4-
boronic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045168#3-chlorobiphenyl-4-boronic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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